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Compound of Interest

Compound Name: Butafenacil

Cat. No.: B1668078

An in-depth analysis for researchers, scientists, and environmental professionals.

Butafenacil, a protoporphyrinogen oxidase (PPO) inhibiting herbicide, is utilized for the control
of broadleaf and grass weeds. Understanding its behavior in the soil environment is critical for
assessing its potential environmental impact and ensuring its safe and effective use. This
technical guide provides a comprehensive overview of the environmental fate and degradation
of Butafenacil in soil, summarizing key quantitative data, detailing experimental protocols, and
visualizing complex processes.

Physicochemical Properties and Mobility in Soil

Butafenacil's mobility in soil is influenced by its physicochemical properties and the
characteristics of the soil matrix. The organic carbon partition coefficient (Koc) is a key indicator
of its tendency to adsorb to soil particles. Butafenacil exhibits a range of mobility from low to
high, with reported Koc values between 149 and 581 mL/g. This variability is dependent on soll
composition, particularly organic matter content.

Table 1: Soil Adsorption and Mobility of Butafenacil and its Metabolites
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Compound Koc (mL/g) Mobility Classification
Butafenacil 149 - 581 Low to High

CGA 293731 - Highly to Very Highly Mobile
CGA 293730 - Highly to Very Highly Mobile
CGA 380963 - Highly to Very Highly Mobile
CGA 98166 - Highly to Very Highly Mobile

Data sourced from a public release summary on the evaluation of Butafenacil. Specific Koc
values for metabolites were not provided, but their mobility was characterized as high.

Degradation of Butafenacil in Soil

Butafenacil is characterized by its rapid degradation in the soil environment, primarily through
microbial action. This rapid dissipation prevents its accumulation in the soil with repeated
applications.

Aerobic Soil Metabolism

Under aerobic conditions, Butafenacil undergoes rapid metabolism. The half-life (DT50) for
aerobic soil metabolism is reported to be between 0.5 and 2.2 days. This indicates that
Butafenacil is not persistent in aerobic soil environments.

Table 2: Aerobic Soil Metabolism Half-Life (DT50) of Butafenacil

Parameter Value (days) Persistence Classification

DT50 05-2.2 Not Persistent

Data from a public release summary indicating rapid metabolism.

Anaerobic Soil and Aquatic Metabolism

In anaerobic aquatic systems, the degradation of Butafenacil is also relatively quick, with a
reported DT50 of 4.0 days. However, a major metabolite, CGA 98166, has been shown to be
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persistent under these conditions, with a DT50 of over 1,000 days.

Major Degradation Pathways and Metabolites

The degradation of Butafenacil in soil proceeds through several key transformation pathways,
leading to the formation of various metabolites. The primary metabolic reactions include
hydrolysis of the ester moieties, N-desmethylation, oxidation of the uracil ring, and subsequent
ring opening.

The major metabolites identified in soil and leaching studies include CGA 293731, CGA 293730
(the benzoic acid metabolite), and CGA 380963. These metabolites are generally more mobile
than the parent compound.
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 To cite this document: BenchChem. [Environmental Fate and Degradation of Butafenacil in
Soil: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668078#environmental-fate-and-degradation-of-
butafenacil-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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